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Abstract
Ethylhexyl Triazone, known commercially as Uvinul T 150, emerged as a highly effective and

photostable UVB filter, representing a significant advancement in sunscreen technology. This

technical guide delves into the foundational efficacy studies that established its role in cosmetic

and dermatological formulations. We will examine the core data from early research, detailing

its ultraviolet (UV) absorption characteristics and performance in both in vitro and in vivo

models of sun protection. This document compiles quantitative data into structured tables and

outlines the experimental protocols of the era to provide a comprehensive understanding of its

initial validation.

Introduction: The Advent of a Novel Triazine-Based
UV Filter
In the late 20th century, the demand for more effective and stable sun protection agents led to

the development of a new class of triazine-based organic UV filters. Ethylhexyl Triazone
(2,4,6-Trianilino-(p-carbo-2'-Ethylhexyl-1'-oxy)-1,3,5-Triazine) was a prominent molecule from

this class, distinguished by its large molecular weight and exceptional capacity to absorb high-

energy UVB radiation.[1][2] Early investigations focused on quantifying its UV-B absorption

efficiency, its Sun Protection Factor (SPF) contribution in formulations, and, critically, its stability

under UV irradiation—a significant limitation of many earlier filters.[2][3]
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Core Efficacy Parameters
The initial evaluation of Ethylhexyl Triazone centered on its fundamental physicochemical and

photoprotective properties.

Ultraviolet Absorption Spectrum
Early spectrophotometric analysis established Ethylhexyl Triazone as a potent UVB absorber.

Its absorption maximum (λmax) was consistently identified at approximately 314 nm, placing it

squarely in the UVB range.[2][3][4] A key quantitative measure of its efficacy is its specific

absorbance, which was found to be exceptionally high.

Property Value Source

Peak UV Absorbance (λmax) 314 nm [2][3][4]

Specific Absorbance (A 1%/1

cm in Ethanol)
> 1500 [3]

This high specific absorbance indicated that even at low concentrations, Ethylhexyl Triazone
could contribute significantly to the SPF of a formulation.[3]

Photostability
A paramount feature highlighted in early studies was its remarkable photostability. Unlike

previous generations of UV filters that would degrade upon exposure to UV radiation,

Ethylhexyl Triazone maintained its structural integrity and absorptive capacity.[1][2] This

inherent stability was a critical factor in providing reliable and lasting sun protection.

Early Experimental Protocols and Efficacy Data
The validation of a new UV filter's efficacy in the late 20th century relied on a combination of in

vitro and in vivo testing methodologies.

In Vitro Sun Protection Factor (SPF) Assessment
The concept of in vitro SPF testing was established to provide a rapid and ethical means of

screening formulations. While methods have evolved, early protocols shared a common
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workflow.

Substrate Preparation: A synthetic substrate, such as 3M™ Transpore™ tape or, later,

polymethylmethacrylate (PMMA) plates, was used to mimic the surface of the skin.

Product Application: A precise amount of the sunscreen formulation containing Ethylhexyl
Triazone (typically 1.2 to 2.0 mg/cm²) was uniformly applied to the substrate.

Spectrophotometric Analysis: The transmittance of UV radiation through the product-coated

substrate was measured using a spectrophotometer equipped with an integrating sphere.

SPF Calculation: The SPF was calculated based on the absorption spectrum of the

sunscreen, the emission spectrum of a standard solar simulator, and the erythemal action

spectrum.

The diagram below illustrates the generalized workflow for these early in vitro assessments.
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Preparation

Analysis

Calculation

Prepare Substrate
(e.g., Transpore™ Tape)

Apply Formulation
(2.0 mg/cm²)

Uniform Spreading

Measure UV Transmittance
(Spectrophotometer)

Acquire Transmittance
Spectrum

Integrate Data:
- Sun Spectrum

- Erythema Action Spectrum
- Transmittance Data

Calculate In Vitro SPF

CalculationMED Protected Skin (MEDp)
(Sunscreen Applied)

In Vivo SPF

SPF = MEDp / MEDu

MED Unprotected Skin (MEDu)
(No Sunscreen)

SPF = MEDp / MEDu
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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